Cas no 74974-49-5 (Benzenemethanol,4-(diethylamino)-)

• Product Name: Benzenemethanol,4-(diethylamino)-
• CAS No: 74974-49-5
• MF: C₁₁H₁₇NO
• MW: 179.258783102036
• CID: 580719
• PubChem ID: 250092
• Update Time: 2025-05-19

Benzenemethanol,4-(diethylamino)- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol,4-(diethylamino)-
• (4-(diethylamino)phenyl)methanol
• [4-(DIETHYLAMINO)PHENYL]METHANOL
• 4-Diaethylamino-benzylalkohol
• 4-diethylamino-benzyl alcohol
• AKOS000125734
• 74974-49-5
• SCHEMBL2130459
• DTXSID70290517
• EN300-54015
• NSC69092
• NSC-69092
• Z228585236
• 4-diethylaminobenzyl alcohol
• Benzenemethanol, 4-(diethylamino)-

• MDL： MFCD06202619
• Inchi： 1S/C11H17NO/c1-3-12(4-2)11-7-5-10(9-13)6-8-11/h5-8,13H,3-4,9H2,1-2H3
• InChI Key： XBWPETQKXGERGU-UHFFFAOYSA-N
• SMILES： OCC1C=CC(=CC=1)N(CC)CC

Computed Properties

• Exact Mass: 179.13100
• Monoisotopic Mass: 179.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 23.5Ų

Experimental Properties

• Density: 1.028
• Boiling Point: 305.4°Cat760mmHg
• Flash Point: 145.4°C
• Refractive Index: 1.559
• PSA: 23.47000
• LogP: 2.02510

Additional information on Benzenemethanol,4-(diethylamino)-

Benzenemethanol,4-(diethylamino)- (CAS No. 74974-49-5): A Comprehensive Overview

Benzenemethanol,4-(diethylamino)-, identified by its Chemical Abstracts Service (CAS) number 74974-49-5, is a significant compound in the realm of organic chemistry and pharmaceutical research. This compound, belonging to the class of aromatic alcohols with an amine substituent, has garnered attention due to its versatile applications and potential in drug development. The structural uniqueness of Benzenemethanol,4-(diethylamino)- lies in its combination of a benzene ring, a methanol side chain, and a diethylamino group, which endows it with distinct chemical properties and reactivity.

The molecular structure of Benzenemethanol,4-(diethylamino)- consists of a benzene core substituted with a hydroxymethyl group at the para position relative to the diethylamino group. This arrangement contributes to its solubility in both polar and non-polar solvents, making it a valuable intermediate in synthetic chemistry. The presence of the diethylamino group enhances its basicity, allowing for various nucleophilic substitution reactions and interactions with acidic functional groups.

In recent years, Benzenemethanol,4-(diethylamino)- has been explored for its potential in pharmaceutical applications. Its structural features make it a promising candidate for the synthesis of bioactive molecules. Researchers have been particularly interested in its role as a precursor in the development of novel therapeutic agents. The compound’s ability to undergo functionalization at multiple sites allows chemists to tailor its properties for specific biological targets.

One of the most intriguing aspects of Benzenemethanol,4-(diethylamino)- is its utility in medicinal chemistry. Studies have demonstrated its efficacy as an intermediate in the synthesis of drugs targeting neurological disorders. The amine group can be further modified to create compounds with potential neuroprotective and anti-inflammatory properties. Additionally, the methanol moiety provides a site for further derivatization, enabling the creation of complex molecules with enhanced pharmacological activity.

The pharmaceutical industry has shown keen interest in exploring derivatives of Benzenemethanol,4-(diethylamino)-. By incorporating this compound into drug candidates, researchers aim to develop treatments for conditions such as Alzheimer’s disease and other neurodegenerative disorders. Preliminary studies suggest that modifications to the diethylamino group can significantly alter the biological activity of derived compounds, offering new avenues for therapeutic intervention.

Beyond pharmaceuticals, Benzenemethanol,4-(diethylamino)- finds applications in materials science and industrial chemistry. Its unique reactivity makes it a valuable building block for synthesizing polymers and specialty chemicals. The compound’s ability to form stable intermediates has been leveraged in the production of dyes, coatings, and other advanced materials. These applications highlight the broad utility of Benzenemethanol,4-(diethylamino)- across multiple scientific disciplines.

The synthesis of Benzenemethanol,4-(diethylamino)- is another area where significant research has been conducted. Chemists have developed efficient synthetic routes that maximize yield and purity while minimizing environmental impact. These methods often involve multi-step organic transformations starting from readily available precursors. The optimization of synthetic pathways is crucial for ensuring cost-effective production and scalability for industrial applications.

In conclusion, Benzenemethanol,4-(diethylamino)-, with its CAS number 74974-49-5, represents a compound of considerable interest in both academic research and industrial applications. Its unique structural features enable diverse chemical modifications, making it a versatile intermediate in pharmaceutical synthesis and materials science. As research continues to uncover new possibilities for this compound, its significance is expected to grow further.